3-phenyl-N-[3-(propanoylamino)phenyl]propanamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide
• InChI: InChI=1S/C18H20N2O2/c1-2-17(21)19-15-9-6-10-16(13-15)20-18(22)12-11-14-7-4-3-5-8-14/h3-10,13H,2,11-12H2,1H3,(H,19,21)(H,20,22)
• InChI Key: NQNICKCXNJKXLZ-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)CCC2=CC=CC=C2

Description

3-phenyl-N-[3-(propanoylamino)phenyl]propanamide, also known as F13640, is a synthetic compound that belongs to the class of benzamides. It has been widely studied for its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 and D3 receptors, as well as a partial agonist at the serotonin 5-HT1A receptor. It is also thought to modulate the activity of the glutamatergic system, which plays a key role in learning and memory.
Biochemical and Physiological Effects
3-phenyl-N-[3-(propanoylamino)phenyl]propanamide has been shown to have a number of biochemical and physiological effects, including an increase in dopamine and serotonin levels in certain brain regions, as well as an increase in the activity of the glutamatergic system. It has also been shown to have anxiolytic and antidepressant effects in animal models, as well as potential applications in the treatment of schizophrenia and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide is its potential therapeutic applications in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as potential applications in the treatment of schizophrenia and Parkinson's disease. However, one of the main limitations of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for the study of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide. One potential area of research is the development of more efficient synthesis methods that can increase the yield of the compound. Another area of research is the investigation of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide's potential therapeutic applications in the treatment of other neurological disorders, such as Alzheimer's disease and epilepsy. Additionally, further studies are needed to fully understand the mechanism of action of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide and its potential effects on cognitive function and memory.

Synthesis Methods

The synthesis of 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide involves several steps, including the reaction of 3-aminophenylpropanoic acid with acetic anhydride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with 3-bromo-N-phenylbenzamide. The overall yield of the synthesis process is around 20%.

Scientific Research Applications

3-phenyl-N-[3-(propanoylamino)phenyl]propanamide has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as potential applications in the treatment of schizophrenia and Parkinson's disease. 3-phenyl-N-[3-(propanoylamino)phenyl]propanamide has also been studied for its potential to enhance cognitive function and memory.